Cas no 332159-39-4 (N-(4-Chloro-phenyl)-2-(5-m-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide)

• Product Name: N-(4-Chloro-phenyl)-2-(5-m-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide
• CAS No: 332159-39-4
• MF: C₁₇H₁₄ClN₃O₂S
• MW: 359.829961299896
• CID: 3070733
• PubChem ID: 3128706
• Update Time: 2025-07-18

N-(4-Chloro-phenyl)-2-(5-m-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Chloro-phenyl)-2-(5-m-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide
• AKOS000574075
• 332159-39-4
• N-(4-chlorophenyl)-2-((5-(m-tolyl)-1,3,4-oxadiazol-2-yl)thio)acetamide

• MDL： MFCD01818948
• Inchi： 1S/C17H14ClN3O2S/c1-11-3-2-4-12(9-11)16-20-21-17(23-16)24-10-15(22)19-14-7-5-13(18)6-8-14/h2-9H,10H2,1H3,(H,19,22)
• InChI Key： DTDDOMYUMPTWHB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CSC1=NN=C(C2=CC=CC(C)=C2)O1)=O

Computed Properties

• Exact Mass: 359.0495256Da
• Monoisotopic Mass: 359.0495256Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 93.3Ų

Additional information on N-(4-Chloro-phenyl)-2-(5-m-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide

Recent Advances in the Study of N-(4-Chloro-phenyl)-2-(5-m-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide (CAS: 332159-39-4)

The compound N-(4-Chloro-phenyl)-2-(5-m-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide (CAS: 332159-39-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique oxadiazole and acetamide functional groups, has been the subject of several studies aimed at elucidating its biological activities, mechanism of action, and potential as a drug candidate. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of N-(4-Chloro-phenyl)-2-(5-m-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized compound. Furthermore, computational modeling has been utilized to predict its physicochemical properties, such as solubility and stability, which are critical for its potential pharmaceutical applications.

In vitro and in vivo studies have demonstrated that this compound exhibits promising biological activities, particularly as an antimicrobial and anti-inflammatory agent. For instance, research has shown that it effectively inhibits the growth of several bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA), by targeting key enzymes involved in bacterial cell wall synthesis. Additionally, its anti-inflammatory properties have been linked to the modulation of pro-inflammatory cytokines, suggesting potential applications in treating inflammatory diseases.

The mechanism of action of N-(4-Chloro-phenyl)-2-(5-m-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide has been a focal point of recent investigations. Studies indicate that the compound interacts with specific protein targets, such as cyclooxygenase-2 (COX-2) and bacterial dihydrofolate reductase (DHFR), through hydrogen bonding and hydrophobic interactions. These interactions disrupt the enzymatic activity of these proteins, leading to the observed biological effects. Molecular docking studies have further elucidated the binding modes, providing insights into structure-activity relationships that could guide future drug design efforts.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on derivatization and formulation strategies to enhance its pharmacokinetic profile. For example, the development of prodrugs and nanoparticle-based delivery systems has shown potential in improving the compound's solubility and targeted delivery.

In conclusion, N-(4-Chloro-phenyl)-2-(5-m-tolyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide represents a promising candidate for further drug development, with demonstrated antimicrobial and anti-inflammatory activities. Ongoing research aims to optimize its pharmacological properties and explore its therapeutic potential in greater depth. The integration of synthetic chemistry, computational modeling, and biological evaluation will be crucial in advancing this compound towards clinical applications.